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Compound of Interest

Compound Name: Allotetrahydrocortisol-d5

Cat. No.: B12428542

An In-depth Technical Guide to
Allotetrahydrocortisol-d5

Allotetrahydrocortisol-d5 is the deuterated form of Allotetrahydrocortisol (also known as 5a-
Tetrahydrocortisol), a significant metabolite of the primary glucocorticoid hormone, cortisol.[1]
Due to its isotopic labeling, Allotetrahydrocortisol-d5 serves as an invaluable internal
standard for quantitative bioanalytical studies using techniques like gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1] Its application
is crucial for accurately measuring the levels of endogenous Allotetrahydrocortisol in biological
matrices, which provides insights into adrenal function, stress responses, and the overall
metabolism of cortisol.[2]

Chemical Properties and Structure

Allotetrahydrocortisol-d5 is structurally identical to its endogenous counterpart, with the
exception of five deuterium atoms incorporated into the A-ring of the steroid structure.[3] This
mass shift allows it to be distinguished from the non-labeled analyte by mass spectrometry,
while maintaining nearly identical chemical and physical properties, making it an ideal internal
standard.

Structure:

o Systematic Name: 3a,11(3,170a,21-tetrahydroxy-5a-[1,2,3,4,5-2Hs]pregnan-20-one[3]
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e Synonyms: 5a-Tetrahydrocortisol-d5, allo-THF-d5[3]

Quantitative Data Summary

Property Value Reference

Chemical Formula C21H29Ds0s5 Inferred from([4][5]
Molecular Weight 371.5 g/mol Calculated based on[4]
CAS Number 2687961-06-2 [1]

Appearance Solid (for non-deuterated form)  [4]

) ) 244.5 °C (for non-deuterated
Melting Point [4]
form)

Allotetrahydrocortisol (CAS:
Parent Compound [4]
302-91-0)

Biological Role and Metabolic Pathway

Allotetrahydrocortisol is a downstream metabolite of cortisol, the body's primary stress
hormone produced by the adrenal cortex.[1][6] The metabolic pathway involves the irreversible
conversion of cortisol in tissues such as the liver.[7] This process is catalyzed by a series of
enzymes, primarily 5a-reductase and 3a-hydroxysteroid dehydrogenases (3a-HSDs).[7]

The measurement of the ratio of cortisol metabolites (like Allotetrahydrocortisol and
Tetrahydrocortisol) to cortisone metabolites (like Tetrahydrocortisone) in urine is a key indicator
of 11[3-hydroxysteroid dehydrogenase (113-HSD) enzyme activity, which has implications in
various diseases.[7][8] Elevated levels of Allotetrahydrocortisol can signify increased cortisol
production, potentially linked to chronic stress or adrenal disorders.[2]

Cortisol to Allotetrahydrocortisol Metabolic Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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